N-[2-(1H-indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide
• InChI: InChI=1S/C19H17F3N2O2/c20-19(21,22)14-4-3-5-15(10-14)26-12-18(25)23-9-8-13-11-24-17-7-2-1-6-16(13)17/h1-7,10-11,24H,8-9,12H2,(H,23,25)
• InChI Key: FUQSYIWPVXGFAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)COC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H17F3N2O2
• Molecular Weight: 362.3 g/mol

Description

“N-[2-(1H-indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide” is a complex organic compound. Based on its name, it likely contains an indole group, which is a common structure in many natural substances, and a trifluoromethyl group, which is often used in medicinal chemistry to improve the biological activity of drug molecules.

Scientific Research Applications

Antimicrobial and Cytotoxic Activities

• N-(9-Ethyl-9H-carbazole-3-yl)-2-(phenoxy)acetamide derivatives were synthesized and evaluated for their antimicrobial activity against a range of bacteria and fungi, as well as for their cytotoxic effects. Notably, specific compounds within this group exhibited notable antimicrobial activity and low cytotoxic activity against NIH/3T3 cells, suggesting potential for therapeutic applications (Kaplancıklı et al., 2012).

Anti-inflammatory and Analgesic Activities

• The design and synthesis of novel 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives were aimed at developing new chemical entities with potential anticancer, anti-inflammatory, and analgesic activities. Among these, compound N-(1-(4-chlorophenyl)ethyl)-2-(4-nitrophenoxy)acetamide showed promising anticancer, anti-inflammatory, and analgesic properties, indicating its potential as a therapeutic agent (Rani et al., 2014).

Antiallergic Properties

• A series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides was prepared in search of novel antiallergic compounds. Notably, N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide emerged as significantly potent in inhibiting histamine release and IL-4 production, demonstrating potential for antiallergic therapy (Menciu et al., 1999).

Herbicidal Activities

• The design and synthesis of N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides demonstrated herbicidal activities against dicotyledonous weeds, highlighting the utility of these compounds in agricultural applications (Wu et al., 2011).

Safety and Hazards

The safety and hazards of “N-[2-(1H-indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide” are not known. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken.